1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea
Catalog No.
S7338854
CAS No.
M.F
C13H10Cl3N5O3
M. Wt
390.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyrid...](/img/structure-2d/800/S7338854.png)
Content Navigation
Product Name
1-[(3-Nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea
IUPAC Name
1-[(3-nitrophenyl)methyl]-3-[(3,5,6-trichloropyridin-2-yl)amino]urea
Molecular Formula
C13H10Cl3N5O3
Molecular Weight
390.6 g/mol
InChI
InChI=1S/C13H10Cl3N5O3/c14-9-5-10(15)12(18-11(9)16)19-20-13(22)17-6-7-2-1-3-8(4-7)21(23)24/h1-5H,6H2,(H,18,19)(H2,17,20,22)
InChI Key
ZGCVKVGOEAVOCH-UHFFFAOYSA-N
Canonical SMILES
C1=CC(=CC(=C1)[N+](=O)[O-])CNC(=O)NNC2=NC(=C(C=C2Cl)Cl)Cl
XLogP3
4
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
3
Exact Mass
388.984922 g/mol
Monoisotopic Mass
388.984922 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-27-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:638-37-9
Molecular Formula:C4H6O2
Molecular Weight:86.09 g/mol
Availability:
In Stock
CAS No.:460-73-1
Molecular Formula:C3H3F5
Molecular Weight:134.05 g/mol
Availability:
In Stock
